Cas no 1292620-37-1 (2-[4-[(4-Methyl-1,3-thiazol-2-yl)oxy]phenyl]acetic acid)

• Product Name: 2-[4-[(4-Methyl-1,3-thiazol-2-yl)oxy]phenyl]acetic acid
• CAS No: 1292620-37-1
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• CID: 5998003
• PubChem ID: 61395433
• Update Time: 2025-06-20

2-[4-[(4-Methyl-1,3-thiazol-2-yl)oxy]phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(4-methyl-1,3-thiazol-2-yl)oxy]phenyl]acetic acid
• 1292620-37-1
• 2-{4-[(4-methyl-1,3-thiazol-2-yl)oxy]phenyl}acetic acid
• AKOS010655055
• EN300-7564016
• 2-[4-[(4-Methyl-1,3-thiazol-2-yl)oxy]phenyl]acetic acid

• Inchi： 1S/C12H11NO3S/c1-8-7-17-12(13-8)16-10-4-2-9(3-5-10)6-11(14)15/h2-5,7H,6H2,1H3,(H,14,15)
• InChI Key： UEYWHFLRJFRRJC-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1OC1C=CC(=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 249.04596439g/mol
• Monoisotopic Mass: 249.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-[4-[(4-Methyl-1,3-thiazol-2-yl)oxy]phenyl]acetic acid

Introduction to 2-[4-[(4-Methyl-1,3-thiazol-2-yl)oxy]phenyl]acetic Acid (CAS No. 1292620-37-1)

2-[4-[(4-Methyl-1,3-thiazol-2-yl)oxy]phenyl]acetic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and diverse potential applications. This compound, identified by the CAS number 1292620-37-1, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of a thiazole moiety and a phenyl ring linked through an ether oxygen provides a unique scaffold that is conducive to various biochemical interactions.

The compound's molecular formula and structural configuration suggest its utility in multiple pharmacological contexts. The 4-methyl-1,3-thiazol-2-yl group is a well-known pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anti-cancer properties. This moiety contributes to the compound's ability to interact with biological targets in a specific manner, making it a valuable candidate for drug discovery efforts.

In recent years, there has been a surge in research focused on developing small molecules that can modulate inflammatory pathways. 2-[4-[(4-Methyl-1,3-thiazol-2-yl)oxy]phenyl]acetic acid has shown promise in preclinical studies as a potential inhibitor of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are critical in the production of pro-inflammatory mediators like prostaglandins and leukotrienes, which are implicated in various chronic inflammatory diseases.

The phenylacetic acid moiety in the compound's structure further enhances its pharmacological profile. Phenylacetic acids are known for their ability to interact with opioid receptors and other neurotransmitter systems, which can lead to analgesic effects. Additionally, this group has been explored for its potential in treating neurological disorders due to its ability to modulate neurotransmitter release and receptor activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of small molecules with greater accuracy. Virtual screening techniques have been employed to identify derivatives of 2-[4-[(4-Methyl-1,3-thiazol-2-yl)oxy]phenyl]acetic acid that may exhibit enhanced efficacy or reduced toxicity. These computational approaches have accelerated the drug discovery process and have led to the identification of several promising candidates for further investigation.

The synthesis of 2-[4-[(4-Methyl-1,3-thiazol-2-yl)oxy]phenyl]acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, has improved the efficiency of these processes. Additionally, green chemistry principles have been incorporated into the synthesis to minimize waste and reduce environmental impact.

In clinical settings, the compound is being evaluated for its potential therapeutic applications in various diseases. Preliminary studies have indicated that it may have beneficial effects in conditions such as rheumatoid arthritis, where inflammation plays a central role. The ability of 2-[4-[(4-Methyl-1,3-thiazol-2-yl)oxy]phenyl]acetic acid to modulate inflammatory pathways makes it a promising candidate for developing novel anti-inflammatory drugs.

The development of new drug candidates is often hindered by issues related to bioavailability and pharmacokinetics. However, 2-[4-[(4-Methyl-1,3-thiazol-2-yl)oxy]phenyl]acetic acid has demonstrated favorable pharmacokinetic properties in animal models, suggesting that it may be suitable for clinical translation. Further studies are needed to optimize dosing regimens and evaluate long-term safety profiles.

The role of natural products and derivatives in drug discovery cannot be overstated. Many pharmacologically active compounds have been isolated from natural sources and have served as templates for designing synthetic analogs. The thiazole-containing compounds derived from natural products have been particularly valuable in this regard. 2-[4-[(4-Methyl-1,3-thiazol-2-yl)oxy]phenyl]acetic acid is one such derivative that has shown significant promise in preclinical studies.

Future research directions include exploring the mechanism of action of 2-[4-[(4-Methyl-1,3-thiazol-2-yl)oxy]phenyl]acetic acid at a molecular level. Understanding how this compound interacts with biological targets will provide insights into its therapeutic potential and may guide the development of more effective derivatives. Additionally, investigating the compound's effects on cellular pathways will help elucidate its mode of action and identify potential side effects.

The integration of interdisciplinary approaches is crucial for advancing drug discovery efforts. Combining expertise from chemistry, biology, pharmacology, and computational science has led to significant breakthroughs in recent years. The study of 2-[4-[(4-Methyl-1,3-thiazol-2-yloxy)]phenyl]acetic acid exemplifies this interdisciplinary approach and highlights the importance of collaboration among scientists from different fields.

In conclusion, 2-[4-[(4-Methyl-1,3-thiazol-2-yloxy]phenyl]acetic acid (CAS No.12926²⁶₂₀^-₃₇^-₁) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the treatment of various diseases.